[1-(3-Methylthiophen-2-yl)ethyl](pentan-3-yl)amine

Specification

• Molecular Formula: C12H21NS
• Molecular Weight: 211.37 g/mol
• IUPAC Name: N-[1-(3-methylthiophen-2-yl)ethyl]pentan-3-amine
• Standard InChI: InChI=1S/C12H21NS/c1-5-11(6-2)13-10(4)12-9(3)7-8-14-12/h7-8,10-11,13H,5-6H2,1-4H3
• Standard InChI Key: USVWMMHAEMGWOM-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(C)C1=C(C=CS1)C

Introduction

[Introduction to 1-(3-Methylthiophen-2-yl)ethylamine](pplx://action/followup)

1-(3-Methylthiophen-2-yl)ethylamine, with the CAS number 1343086-83-8, is a complex organic compound featuring both thiophene and amine functionalities. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure, which combines a thiophene ring with an amine group attached to a pentan-3-yl chain.

Synthesis and Preparation

While specific synthesis protocols for 1-(3-Methylthiophen-2-yl)ethylamine are not widely documented, similar compounds are typically synthesized through reactions involving thiophene derivatives and amines. A general approach might involve the alkylation of a thiophene derivative with a suitable alkyl halide, followed by reaction with an amine to form the desired compound.

Potential Synthesis Route

• Starting Materials: 3-Methylthiophene, ethyl halide, pentan-3-yl amine.

• Reaction Steps:

  • Alkylation of 3-methylthiophene to form the ethyl derivative.

  • Reaction of the ethyl derivative with pentan-3-yl amine to form the final compound.

Spectroscopic Analysis

Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are crucial for characterizing this compound.

Spectroscopic Method	Expected Signals
1H NMR	Signals for thiophene protons, ethyl group protons, and amine protons.
13C NMR	Signals for thiophene carbons, ethyl group carbons, and amine carbons.
MS	Molecular ion peak corresponding to the molecular weight of the compound.

Biological and Pharmaceutical Applications

While specific biological or pharmaceutical applications of 1-(3-Methylthiophen-2-yl)ethylamine are not documented, compounds with similar structures have been explored for their potential in drug development. Thiophene derivatives are known for their biological activity, including antimicrobial, anti-inflammatory, and anticancer properties.

Potential Applications

• Pharmaceutical Intermediates: Could serve as a building block for synthesizing more complex pharmaceutical compounds.

• Biological Studies: May exhibit biological activity due to the presence of the thiophene ring and amine functionality.

Future Directions

• Synthesis Optimization: Developing efficient synthesis protocols.

• Biological Evaluation: Assessing potential biological activities.

• Structural Modifications: Exploring derivatives with enhanced properties.

Given the limited availability of specific data on this compound, future studies should focus on its synthesis, characterization, and potential applications in pharmaceutical and chemical industries.